Cas no 1311203-16-3 ((2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid)

(2S)-2-(tert-Butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid is a chiral, Boc-protected amino acid derivative featuring a 4,4-difluorocyclohexyl substituent. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for peptide synthesis and medicinal chemistry applications. The tert-butoxycarbonyl (Boc) group provides robust protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The 4,4-difluorocyclohexyl moiety enhances lipophilicity and metabolic stability, which is advantageous in drug design. This compound serves as a versatile intermediate for constructing complex bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. Its well-defined structure and functional groups facilitate precise modifications in synthetic routes.
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid structure
1311203-16-3 structure
Product Name:(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
CAS No:1311203-16-3
MF:C14H23F2NO4
MW:307.333531618118
MDL:MFCD31925519
CID:4738578
PubChem ID:154704205
Update Time:2025-06-27

(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
    • P20277
    • (2S)-2-(Boc-amino)-3-(4,4-difluorocyclohexyl)propanoic acid
    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(4,4-difluorocyclohexyl)propanoic acid
    • (2S)-3-(4,4-difluorocyclohexyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • SCHEMBL22143939
    • (2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
    • EN300-3426215
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4,4-difluorocyclohexyl)propanoic acid
    • 1311203-16-3
    • MDL: MFCD31925519
    • Inchi: 1S/C14H23F2NO4/c1-13(2,3)21-12(20)17-10(11(18)19)8-9-4-6-14(15,16)7-5-9/h9-10H,4-8H2,1-3H3,(H,17,20)(H,18,19)/t10-/m0/s1
    • InChI Key: NFMRRHKGTCYRJK-JTQLQIEISA-N
    • SMILES: FC1(CCC(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1)F

Computed Properties

  • Exact Mass: 307.15951454g/mol
  • Monoisotopic Mass: 307.15951454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 75.6

(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D684037-1G
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
1g
$1080 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0407-100MG
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
100MG
¥ 1,445.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0407-250MG
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
250MG
¥ 2,310.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0407-500MG
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
500MG
¥ 3,841.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0407-1G
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
1g
¥ 5,761.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0407-5G
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoic acid
1311203-16-3 97%
5g
¥ 17,285.00 2023-03-31
1PlusChem
1P01KX7E-100mg
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
1311203-16-3 95%
100mg
$658.00 2023-12-22
1PlusChem
1P01KX7E-250mg
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
1311203-16-3 95%
250mg
$862.00 2023-12-22
Aaron
AR01KXFQ-50mg
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
1311203-16-3 95%
50mg
$399.00 2023-12-16
Aaron
AR01KXFQ-100mg
(2S)-2-(tert-butoxycarbonylamino)-3-(4,4-difluorocyclohexyl)propanoicacid
1311203-16-3 97%
100mg
$246.00 2025-02-14

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